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Compound of Interest

Compound Name:
1,2-Dielaidoyl-3-stearoyl-rac-

glycerol

Cat. No.: B039318 Get Quote

An In-depth Guide to the Molecular Properties of TG(18:1/18:1/18:0)

This technical guide provides a detailed overview of the molecular formula and weight of the

triglyceride TG(18:1/18:1/18:0), also known as Dioleoylstearoylglycerol. This document is

intended for researchers, scientists, and professionals in the field of drug development and

lipidomics who require precise molecular information for experimental design, data analysis,

and modeling.

Introduction to TG(18:1/18:1/18:0)
Triglycerides are esters derived from glycerol and three fatty acids. The specific triglyceride

TG(18:1/18:1/18:0) is composed of a glycerol backbone esterified with two molecules of oleic

acid (18:1) and one molecule of stearic acid (18:0). The notation "18:1" signifies a fatty acid

with 18 carbon atoms and one double bond, while "18:0" indicates an 18-carbon saturated fatty

acid.

Oleic Acid (18:1): A monounsaturated omega-9 fatty acid with the chemical formula

C18H34O2.[1][2][3][4]

Stearic Acid (18:0): A saturated fatty acid with the chemical formula C18H36O2.[5][6][7]

Glycerol: A simple polyol compound with the formula C3H8O3 that forms the backbone of

triglycerides.[8][9][10][11][12]
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The formation of the triglyceride from these components involves an esterification process

where three molecules of water are eliminated.

Molecular Formula and Weight
The molecular properties of TG(18:1/18:1/18:0) are derived from the summation of its

constituent parts, accounting for the loss of water molecules during esterification.

Calculation Methodology
The molecular formula is calculated by adding the formulas of two oleic acid molecules, one

stearic acid molecule, and one glycerol molecule, followed by the subtraction of three water

molecules (H2O).

Total Formula of Constituents: (2 * C18H34O2) + (1 * C18H36O2) + (1 * C3H8O3) =

C57H112O9

Water Molecules Lost: 3 * H2O = H6O3

Final Molecular Formula: C57H106O6

Similarly, the molecular weight is calculated by summing the weights of the constituents and

subtracting the weight of three water molecules.

Total Weight of Constituents: (2 * 282.46 g/mol ) + (1 * 284.48 g/mol ) + (1 * 92.09 g/mol ) =

941.49 g/mol

Weight of Water Lost: 3 * 18.015 g/mol = 54.045 g/mol

Final Molecular Weight: 887.45 g/mol

Data Summary
The molecular details of TG(18:1/18:1/18:0) and its components are summarized in the table

below for easy reference.
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Component Lipid Notation Molecular Formula
Molecular Weight (
g/mol )

Oleic Acid 18:1 C18H34O2 282.46

Stearic Acid 18:0 C18H36O2 284.48

Glycerol N/A C3H8O3 92.09

TG(18:1/18:1/18:0) N/A C57H106O6 887.45

Molecular Structure Visualization
To illustrate the molecular architecture of TG(18:1/18:1/18:0), a diagram representing the

glycerol backbone and the attached fatty acid chains is provided below. This visualization aids

in understanding the spatial arrangement and connectivity of the atoms.
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Caption: Molecular structure of TG(18:1/18:1/18:0).

Experimental Protocols
The determination of molecular weight and formula for lipids like TG(18:1/18:1/18:0) typically

relies on mass spectrometry.
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Key Experiment: High-Resolution Mass Spectrometry
(HRMS)
Objective: To accurately determine the mass-to-charge ratio (m/z) of the molecule, from which

the exact mass and elemental composition can be deduced.

Methodology:

Sample Preparation: A solution of purified TG(18:1/18:1/18:0) is prepared in a suitable

organic solvent (e.g., methanol/chloroform mixture). An internal standard may be added for

quantification.

Ionization: The sample is introduced into the mass spectrometer and ionized using a soft

ionization technique such as Electrospray Ionization (ESI) or Matrix-Assisted Laser

Desorption/Ionization (MALDI). ESI is common for lipid analysis, often forming adducts with

ions like Na+ or NH4+.

Mass Analysis: The ionized molecules are guided into a high-resolution mass analyzer, such

as an Orbitrap or a Time-of-Flight (TOF) analyzer.

Data Acquisition: The analyzer measures the m/z values of the ions with high precision

(typically to four or five decimal places).

Data Analysis: The resulting spectrum is analyzed to identify the peak corresponding to the

triglyceride. The exact mass is used in conjunction with isotopic pattern analysis to confirm

the elemental formula (C57H106O6). For example, in positive ion mode, one might observe

the [M+Na]+ adduct at a calculated m/z of 910.7835.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://en.wikipedia.org/wiki/Oleic_acid
https://webbook.nist.gov/cgi/cbook.cgi?ID=C112801
https://sco.wikipedia.org/wiki/Oleic_acid
https://www.caymanchem.com/product/10011298/stearic-acid
https://grokipedia.com/page/Stearic_acid
https://www.larodan.com/product/octadecanoic-acid/
https://byjus.com/chemistry/glycerol-formula/
https://sco.wikipedia.org/wiki/Glycerol
https://unacademy.com/content/glycerol-formula/
https://www.acs.org/molecule-of-the-week/archive/g/glycerol.html
https://www.geeksforgeeks.org/chemistry/glycerol-formula-structure-properties-uses-sample-questions/
https://www.geeksforgeeks.org/chemistry/glycerol-formula-structure-properties-uses-sample-questions/
https://www.benchchem.com/product/b039318#tg-18-1-18-1-18-0-molecular-weight-and-formula
https://www.benchchem.com/product/b039318#tg-18-1-18-1-18-0-molecular-weight-and-formula
https://www.benchchem.com/product/b039318#tg-18-1-18-1-18-0-molecular-weight-and-formula
https://www.benchchem.com/product/b039318#tg-18-1-18-1-18-0-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b039318?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039318?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039318?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

